Cas no 21808-13-9 (1,2-Butanedione, 1-(2-thienyl)-)
21808-13-9 structure
Product Name:1,2-Butanedione, 1-(2-thienyl)-
CAS No:21808-13-9
MF:C8H8O2S
MW:168.212921142578
CID:1409136
Update Time:2024-08-16
1,2-Butanedione, 1-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Butanedione, 1-(2-thienyl)-
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- Inchi: 1S/C8H8O2S/c1-2-6(9)8(10)7-4-3-5-11-7/h3-5H,2H2,1H3
- InChI Key: OLMMKNCWRUILSJ-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1)(=O)C(=O)CC
Computed Properties
- Exact Mass: 168.02454
Experimental Properties
- Density: 1.196±0.06 g/cm3(Predicted)
- Boiling Point: 253.8±13.0 °C(Predicted)
- PSA: 34.14
1,2-Butanedione, 1-(2-thienyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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